2-Pyridin-4-yl-benzo[h]chromen-4-one

• IUPAC Name: 2-pyridin-4-ylbenzo[h]chromen-4-one
• InChI: InChI=1S/C18H11NO2/c20-16-11-17(13-7-9-19-10-8-13)21-18-14-4-2-1-3-12(14)5-6-15(16)18/h1-11H
• InChI Key: LZCOBWKVDSSOBB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=C2OC(=CC3=O)C4=CC=NC=C4
• Molecular Formula: C18H11NO2
• DSSTOX Substance ID: DTXSID20390354
• Molecular Weight: 273.3 g/mol
• Solubility: 0.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 2110-25-0

Description

“2-Pyridin-4-yl-benzo[h]chromen-4-one” is an organic heterotricyclic compound and an organooxygen compound. It has a molecular formula of C18H11NO2. It is also known as a potent CFTR (Cystic Fibrosis Transmembrane Conductance Regulator) activator.

Synthesis Analysis

The synthesis of 4-chromanone-derived compounds, which includes “2-Pyridin-4-yl-benzo[h]chromen-4-one”, has been a subject of several studies. These studies have focused on improving the methodologies of 4-chromanone-derived compounds.

Molecular Structure Analysis

The molecular structure of “2-Pyridin-4-yl-benzo[h]chromen-4-one” includes a significant structural entity that belongs to the class of oxygen-containing heterocycles. The molecular weight of this compound is 273.3 g/mol.

Chemical Reactions Analysis

Several studies have been performed to improve the methodologies of 4-chromanone-derived compounds. This includes the synthesis of “2-Pyridin-4-yl-benzo[h]chromen-4-one”.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-Pyridin-4-yl-benzo[h]chromen-4-one” include a molecular weight of 273.3 g/mol, XLogP3-AA of 3.4, Hydrogen Bond Donor Count of 0, Hydrogen Bond Acceptor Count of 3, Rotatable Bond Count of 1, Exact Mass of 273.078978594 g/mol, Monoisotopic Mass of 273.078978594 g/mol, Topological Polar Surface Area of 39.2 Ų, Heavy Atom Count of 21, Formal Charge of 0, and Complexity of 439.

Scientific Research Applications

Medicinal Chemistry

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Anticancer Activity

. This suggests that 2-Pyridin-4-yl-benzo[h]chromen-4-one could potentially be used in cancer research and treatment.

Anti-inflammatory Activity

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Antimicrobial and Antifungal Activity

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Antiviral and Antileishmanial Activity

. This suggests that 2-Pyridin-4-yl-benzo[h]chromen-4-one could potentially be used in the research and treatment of viral diseases and Leishmaniasis.

Luminescent Properties

. This suggests that 2-Pyridin-4-yl-benzo[h]chromen-4-one could potentially be used in the development of luminescent materials or sensors.

Mechanism of Action

Target of Action

The primary target of 2-Pyridin-4-yl-benzo[h]chromen-4-one is the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) . CFTR is a protein that functions as a channel across the membrane of cells that produce mucus, sweat, saliva, tears, and digestive enzymes .

Mode of Action

2-Pyridin-4-yl-benzo[h]chromen-4-one acts as a CFTR activator It interacts with the CFTR protein, enhancing its activity

Biochemical Pathways

The activation of CFTR by 2-Pyridin-4-yl-benzo[h]chromen-4-one affects the chloride ion transport pathway . CFTR is a channel that allows chloride ions to move across cell membranes. By activating CFTR, 2-Pyridin-4-yl-benzo[h]chromen-4-one increases chloride ion transport, which can influence various physiological processes, including the hydration of mucus in the lungs .

Pharmacokinetics

Itsmolecular weight (273.29) suggests that it may have good bioavailability, as compounds with a molecular weight under 500 are generally well-absorbed

Result of Action

The activation of CFTR by 2-Pyridin-4-yl-benzo[h]chromen-4-one can have various molecular and cellular effects. For example, in cell lines that express the DeltaF508-CFTR, 2-Pyridin-4-yl-benzo[h]chromen-4-one has been shown to be more potent than genistein, another CFTR activator . This suggests that it may have potential therapeutic applications in conditions related to CFTR function, such as cystic fibrosis .

Future Directions

The future directions for “2-Pyridin-4-yl-benzo[h]chromen-4-one” could involve further studies on its synthesis and its potential as a CFTR activator.